Cas no 734-41-8 (Benzo[c]phenanthrene-5,6-dione)

• Product Name: Benzo[c]phenanthrene-5,6-dione
• CAS No: 734-41-8
• MF: C₁₈H₁₀O₂
• MW: 258.27080488205
• CID: 562567
• PubChem ID: 15558055
• Update Time: 2025-04-19

Benzo[c]phenanthrene-5,6-dione Chemical and Physical Properties

Names and Identifiers

• Benzo[c]phenanthrene-5,6-dione
• Benzo[c]phenanthrene[5,6]quinone
• Benzo[c]phenanthrene[5,6]quinoneneat
• 1,2-benzo-phenanthrenequinone
• benzo<c>phenanthrene 5,6-dione
• benzo<c>phenanthrene-5,6-quinone
• 2-([2-[(4-CHLOROPHENYL)SULFONYL]ETHYL]THIO)ACETICACID
• DTXSID00574130
• FT-0749364
• SCHEMBL19230424
• benzo[c]phenanthrene-5,6-quinone
• 734-41-8
• Benzo[C]phenanthren[5,6]quinone

• Inchi： 1S/C18H10O2/c19-17-14-8-4-3-7-13(14)16-12-6-2-1-5-11(12)9-10-15(16)18(17)20/h1-10H
• InChI Key： SDWJHGCUGWNTLP-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2C2C1=CC=C1C=CC=CC=21)=O

Computed Properties

• Exact Mass: 258.06800
• Monoisotopic Mass: 258.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 3.88580